Cas no 2803861-12-1 (1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride)

• Product Name: 1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride
• CAS No: 2803861-12-1
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5606382
• PubChem ID: 165784098
• Update Time: 2025-10-29

1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,2′-[2H]indole], 1′,3′-dihydro-, hydrochloride (1:1) (ACI)
• 1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride

• Inchi： 1S/C12H15N.ClH/c1-2-6-11-10(5-1)9-12(13-11)7-3-4-8-12;/h1-2,5-6,13H,3-4,7-9H2;1H
• InChI Key： HGVYDXFSHPOPLS-UHFFFAOYSA-N
• SMILES： Cl.C1C=C2NC3(CCCC3)CC2=CC=1

Additional information on 1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride

Introduction to 1',3'-Dihydrospirocyclopentane-1,2'-Indole Hydrochloride (CAS No. 2803861-12-1)

The spirocyclopentane-indole hybrid framework of 1',3'-dihydrospirocyclopentane-1,2'-indole hydrochloride represents a structurally unique class of compounds with emerging significance in medicinal chemistry. This compound, identified by CAS Registry Number 2803861-12-1, exhibits a spirocyclic core formed by the fusion of a cyclopentane ring and an indole moiety. The hydrochloride salt form stabilizes its physicochemical properties, making it amenable for pharmacological evaluation. Recent advances in synthetic methodologies have enabled scalable production of this compound, facilitating its exploration across diverse biological systems.

Spirocyclopentane-indole derivatives are now recognized as privileged scaffolds for modulating protein-protein interactions (PPIs), a challenging area in drug discovery. Structural studies reveal that the sp³-rich spirocyclic core enhances ligand efficiency by optimizing molecular packing within target binding pockets. A 2023 study published in Nature Communications demonstrated that analogs of CAS No. 2803861-12-1 exhibit selective inhibition of the BCL-XL anti-apoptotic protein, a validated target in oncology research. The indole ring's aromaticity provides π-stacking interactions critical for binding specificity while the cyclopentane unit contributes conformational rigidity.

In neurodegenerative disease research, this compound's unique architecture enables dual action mechanisms. Preclinical data from a 2024 study in Bioorganic & Medicinal Chemistry Letters showed that dihydrospirocyclopentane-indole hydrochloride simultaneously inhibits amyloid aggregation and modulates neuroinflammatory pathways through toll-like receptor 4 (TLR4) antagonism. The sp³-enriched backbone improves blood-brain barrier permeability compared to planar indole derivatives, achieving therapeutic concentrations at lower dosages.

Synthetic chemists have optimized routes leveraging asymmetric organocatalysis to access enantiomerically pure forms. A 2025 methodology report in JACS Au described a one-pot cascade reaction using chiral thiourea catalysts to construct the spirocenter with >95% ee efficiency. This advancement addresses scalability challenges previously associated with multi-step synthesis strategies involving protecting group manipulations.

In metabolic engineering applications, this compound's structural features make it an ideal building block for designing enzyme inhibitors targeting kinases and histone deacetylases (HDACs). Computational docking studies predict favorable interactions with the ATP-binding pocket of Aurora kinase A and HDAC6 catalytic domains, suggesting potential utility in cancer therapy combinations.

Clinical translation efforts are supported by favorable ADMET profiles observed in recent toxicity studies. A rodent model study published in Toxicological Sciences (July 2024) reported no significant organ toxicity at doses exceeding therapeutic levels by three orders of magnitude. The hydrochloride form's aqueous solubility facilitates formulation development for both oral and parenteral delivery systems.

The structural uniqueness of this compound lies in its ability to simultaneously present multiple pharmacophoric elements: the indole nitrogen as a hydrogen bond donor/acceptor site; the cyclopentyl ring as a shape-directed anchor; and the spiro junction creating a rigid yet flexible scaffold for induced-fit binding mechanisms. These properties position it as an ideal lead molecule for structure-based drug design campaigns targeting allosteric sites and transient protein interactions.

Ongoing research focuses on exploiting its photophysical properties discovered through time-resolved fluorescence spectroscopy (published October 2024). The compound's emission characteristics enable real-time monitoring of intracellular trafficking pathways when conjugated with fluorescent probes, providing unprecedented insights into drug delivery dynamics within live cells.

In summary, CAS No. 2803861-12-1, representing the dihydrospirocyclopentane-indole hydrochloride, stands at the intersection of cutting-edge synthetic chemistry and translational medicine. Its structural versatility combined with emerging preclinical evidence positions this compound as a promising candidate across multiple therapeutic areas including oncology, neuroprotection, and metabolic disorders.